6-Cyclopropyl-2-[1-[2-(3,5-dimethylphenoxy)acetyl]piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[1-[2-(3,5-dimethylphenoxy)acetyl]piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C22H27N3O3/c1-15-11-16(2)13-19(12-15)28-14-22(27)24-9-7-18(8-10-24)25-21(26)6-5-20(23-25)17-3-4-17/h5-6,11-13,17-18H,3-4,7-10,14H2,1-2H3
• InChI Key: RZYVHJFGDXKVTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N2CCC(CC2)N3C(=O)C=CC(=N3)C4CC4)C
• Molecular Formula: C22H27N3O3
• Molecular Weight: 381.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups. It has a cyclopropyl group, a piperidinyl group, and a pyridazinone group. The presence of these groups suggests that the compound could have interesting chemical properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several functional groups and a cyclic structure. The cyclopropyl group is a three-membered carbon ring, which is known to have angle strain. The piperidinyl group is a six-membered ring containing one nitrogen atom, and the pyridazinone group is a six-membered ring containing two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups might make it soluble in polar solvents. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s a drug, the mechanism of action would depend on the specific biological target. Without more information, it’s hard to predict the exact mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, appropriate safety precautions should be taken when handling it. Without more information, it’s hard to provide specific safety and hazard information.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include developing more efficient synthesis methods, studying its reactivity, or exploring its potential uses in fields like medicine or materials science.